Propane

Propane as a Renewable Fuel Source

Research is underway to explore propane's potential as a renewable fuel source. Scientists are developing methods to convert captured carbon dioxide (CO2) into propane through electrolysis. A recent study by the Illinois Institute of Technology demonstrated a promising technique using a specifically designed electrolyzer that efficiently converts CO2 into propane at an industrial scale [1]. This approach, if successfully implemented, could contribute to closing the carbon loop and reducing greenhouse gas emissions.

[1] Groundbreaking green propane production method ScienceDaily:

Propane for Propulsion Research

Propane's clean-burning properties and high energy density make it an attractive fuel for research into alternative propulsion systems. Studies are investigating the use of propane in internal combustion engines for powering ships and other vehicles. Research published in the journal Energies explores the feasibility of using 100% propane in small ship engines, highlighting its advantages like high octane rating and easier liquefaction compared to other alternatives [2].

[2] Fundamental Study for Applying a Propane Gas Injection System in a Small-Ship Engine MDPI:

Propane is a three-carbon alkane with the molecular formula C₃H₈. It is a colorless, odorless gas at standard temperature and pressure, but can be compressed into a liquid for storage and transportation. Discovered in 1857 by French chemist Marcellin Berthelot, propane is primarily obtained as a by-product of natural gas processing and petroleum refining. It is commonly found in liquefied petroleum gas (LPG), which also includes other hydrocarbons like butane and propylene. Propane has a higher gravimetric energy density than gasoline or coal, making it an efficient fuel source, particularly noted for its cleaner combustion profile compared to other fossil fuels .

Properties

• Molecular Weight: 44.1 grams/mole
• Boiling Point: -42 °C
• Melting Point: -187.7 °C
• Energy Density: Approximately 50 MJ/kg .

Propane primarily undergoes combustion reactions, which can be categorized into complete and incomplete combustion:

• Complete Combustion:
  In the presence of sufficient oxygen, propane combusts completely to produce carbon dioxide and water:
  $$\text{C}_3\text{H}_8+5\text{O}_2\rightarrow 3\text{CO}_2+4\text{H}_2\text{O}+\text{Heat}$$
  This reaction releases approximately 50 MJ/kg of heat energy .
• Incomplete Combustion:
  When oxygen is limited, incomplete combustion occurs, producing carbon monoxide and/or soot:
  $$\text{C}_3\text{H}_8+\frac{9}{2}\text{O}_2\rightarrow 2\text{CO}_2+\text{CO}+4\text{H}_2\text{O}+\text{Heat}$$
  Incomplete combustion can lead to dangerous carbon monoxide emissions .

Propane can be synthesized through several methods:

• Natural Gas Processing: Propane is extracted from natural gas during the separation of methane.
• Petroleum Refining: It is produced as a by-product during the refining of crude oil.
• Biomass Gasification: Propane can also be generated through the thermal decomposition of organic materials under anaerobic conditions .

While propane itself has limited interactions with biological systems, studies indicate that it can influence the combustion efficiency of other fuels when mixed. Research has shown that propane's combustion characteristics allow it to burn cleaner than many other hydrocarbons, which reduces harmful emissions when used in mixed fuel applications .

Several compounds share similarities with propane, particularly within the alkane family. Here’s a comparison highlighting their uniqueness:

Propane stands out due to its balance between energy density and ease of storage as both a gas and liquid, making it versatile for various applications from domestic use to industrial processes .

3-Hydroxypropionic acid contributes to the antibacterial activity of glycerol metabolism by the food microbe Limosilactobacillus reuteri

Nuanyi Liang, Věra Neužil-Bunešová, Václav Tejnecký, Michael Gänzle, Clarissa Schwab
PMID: 33875197   DOI: 10.1016/j.fm.2020.103720

Abstract

Strains of Limosilactobacillus reuteri are used as starter and bioprotective cultures and contribute to the preservation of food through the production of fermentation metabolites lactic and acetic acid, and of the antimicrobial reuterin. Reuterin consists of acrolein and 3-hydroxypropionaldehyde (3-HPA), which can be further metabolized to 1,3-propanediol and 3-hydroxypropionic acid (3-HP). While reuterin has been the focus of many investigations, the contribution of 3-HP to the antimicrobial activity of food related reuterin-producers is unknown. We show that the antibacterial activity of 3-HP was stronger at pH 4.8 compared to pH 5.5 and 6.6. Gram-positive bacteria were in general more resistant against 3-HP and propionic acid than Gram-negative indicator strains including common food pathogens, while spoilage yeast and molds were not inhibited by ≤ 640 mM 3-HP. The presence of acrolein decreased the minimal inhibitory activity of 3-HP against E. coli indicating synergistic antibacterial activity. 3-HP was formed during the growth of the reuterin-producers, and by resting cells of L. reuteri DSM 20016. Taken together, this study shows that food-related reuterin producers strains synthesize a second antibacterial compound, which might be of relevance when strains are added as starter or bioprotective cultures to food products.

1,2-Dichloropropane induces γ-H2AX expression in human cholangiocytes only in the presence of macrophages

Ryoya Takizawa, Sahoko Ichihara, Cai Zong, Kazuo Kinoshita, Toshihiro Sakurai, Akihiko Ikegami, Nathan Mise, Gaku Ichihara
PMID: 34153406   DOI: 10.1016/j.toxlet.2021.06.009

Abstract

Recent epidemiological studies reported cases of cholangiocarcinoma in workers exposed to 1,2-dichloropropane (1,2-DCP) in an offset proof printing factory in Japan. The present study investigated the effects of 1,2-DCP on the expression of histone family member X (H2AX) phosphorylated on Ser 139 (γ-H2AX), a marker of DNA double strand break, in human immortalized cholangiocytes MMNK-1 cells. Mono-cultures of MMNK-1 cells and co-cultures of MMNK-1 cells with THP-1 macrophages were exposed to 1,2-DCP at concentrations of 100 and 500 μM for 24 h. Expression of γ-H2AX was visualized by immunofluorescence staining. Exposure to 1,2-DCP had no effect on the expression of γ-H2AX in mono-cultured MMNK-1 cells, but significantly increased the number of nuclear foci stained by γ-H2AX in MMNK-1 cells co-cultured with THP-1 macrophages. Exposure to 1,2-DCP also significantly increased the levels of tumor necrosis factor (TNF)-α and interleukin (IL)-6 in co-cultured MMNK-1 cells. The results suggest that macrophages play a critical role by producing cytokines in 1,2-DCP-induced DNA double strand break in MMNK-1 cells.

Providing first evidence of the behaviour and potential environmental impacts of an accidental underwater release of propane

Claudio Bravo-Linares, Claudio Araya, Enrique Muñoz-Arcos, Daniela Cabrera, Natalia Bastidas, Daniela Carrasco, Claudio Córdova, Stephen M Mudge
PMID: 33592439   DOI: 10.1016/j.envpol.2021.116683

Abstract

Aquaculture activities in southern Chile demand floating devices to produce electricity powered by diesel generators. It has been recently proposed to replace this fuel with propane. However, little is known about the behaviour and possible environmental impacts of an accidental release of propane underwater. In this study we evaluated the impact of water temperature and salinity on the saturation and further release of propane under controlled laboratory experiments. Results showed that under extreme environmentally relevant scenarios (high and low temperature and salinity), propane saturated the water more quickly. However, while it is important to consider that saturation times can be similar (∼2 h), the magnitudes of propane dissolved can be different. Experiments showed that cold waters (5 °C) propane is dissolved twice than warm waters (20 °C). Residence time was more affected by water temperature and almost independent of water salinity. Propane may take at least 2 days to be released from waters (around 90% of the initial amount dissolved under laboratory conditions). Additionally, we evaluated the impact on dissolved oxygen displacement and the embryotoxicity of the dissolved fraction by using Zebrafish Embryo Toxicity Assay. Results showed that dissolved oxygen was quickly removed. However, the levels of dissolved oxygen were promptly recovered in the studied systems. We also observed that propane can generate genotoxic effects (3-10% mortality), but after 2 days the system can be almost free of propane and the effects may become much lower. Comparatively with the literature, propane showed to be less toxic than diesel and it is a viable and less environmentally hazardous replacement for diesel.

Deoxyribonuclease I Inhibitory Properties, Molecular Docking and Molecular Dynamics Simulations of 1-(Pyrrolidin-2-yl)propan-2-one Derivatives

Budimir S Ilić, Mihajlo Gajić, Bojan P Bondžić, Zdravko Džambaski, Gordana Kocić, Andrija Šmelcerović
PMID: 33529484   DOI: 10.1002/cbdv.202000996

Abstract

Deoxyribonuclease I (DNase I) inhibitory properties of two 1-(pyrrolidin-2-yl)propan-2-one derivatives were examined in vitro. Determined IC
values of 1-[1-(4-methoxyphenyl)pyrrolidin-2-yl]propan-2-one (1) (192.13±16.95 μM) and 1-[1-(3,4,5-trimethoxyphenyl)pyrrolidin-2-yl]propan-2-one (2) (132.62±9.92 μM) exceed IC
value of crystal violet, used as a positive control, 1.89- and 2.73-times, respectively. Compounds are predicted to be nontoxic and to have favorable pharmacokinetic profiles, with high gastrointestinal absorption and blood-brain barrier permeability. Molecular docking and molecular dynamics simulations suggest that interactions with Glu 39, Glu 78, Arg 111, Pro 137, Asp 251 and His 252 are an important factor for inhibitors affinity toward the DNase I. Determined inhibitory properties along with predicted ADMET profiles and observed interactions would be beneficial for the discovery of new active 1-(pyrrolidin-2-yl)propan-2-one-based inhibitors of DNase I.

3-Hydroxy-propanamidines, a New Class of Orally Active Antimalarials Targeting Plasmodium falciparum

Tanja C Knaab, Jana Held, Bjoern B Burckhardt, Kelly Rubiano, John Okombo, Tomas Yeo, Sachel Mok, Anne-Catrin Uhlemann, Beate Lungerich, Christoph Fischli, Lais Pessanha de Carvalho, Benjamin Mordmüller, Sergio Wittlin, David A Fidock, Thomas Kurz
PMID: 33666415   DOI: 10.1021/acs.jmedchem.0c01744

Abstract

3-Hydroxypropanamidines are a new promising class of highly active antiplasmodial agents. The most active compound
exhibited excellent antiplasmodial
activity with nanomolar inhibition of chloroquine-sensitive and multidrug-resistant parasite strains of
(with IC
values of 5 and 12 nM against 3D7 and Dd2 strains, respectively) as well as low cytotoxicity in human cells. In addition,
showed strong
activity in the
mouse model with a cure rate of 66% at 50 mg/kg and a cure rate of 33% at 30 mg/kg in the Peters test after once daily oral administration for 4 consecutive days. A quick onset of action was indicated by the fast drug absorption shown in mice. The new lead compound was also characterized by a high barrier to resistance and inhibited the heme detoxification machinery in
.

Hepatoprotective Effect of Mixture of Dipropyl Polysulfides in Concanavalin A-Induced Hepatitis

Dragana Arsenijevic, Bojana Stojanovic, Jelena Milovanovic, Aleksandar Arsenijevic, Milos Simic, Marija Pergal, Igor Kodranov, Olga Cvetkovic, Danilo Vojvodic, Elizabeta Ristanovic, Dragan Manojlovic, Marija Milovanovic, Nebojsa Arsenijevic
PMID: 33809904   DOI: 10.3390/nu13031022

Abstract

The main biologically active components of plants belonging to the genus
responsible for their biological activities, including anti-inflammatory, antioxidant and immunomodulatory, are organosulfur compounds. The aim of this study was to synthetize the mixture of dipropyl polysulfides (DPPS) and to test their biological activity in acute hepatitis. C57BL/6 mice were administered orally with DPPS 6 h before intravenous injection of Concanavalin A (ConA). Liver inflammation, necrosis and hepatocytes apoptosis were determined by histological analyses. Cytokines in liver tissue were determined by ELISA, expression of adhesive molecules and enzymes by RT PCR, while liver mononuclear cells were analyzed by flow cytometry. DPPS pretreatment significantly attenuated liver inflammation and injury, as evidenced by biochemical and histopathological observations. In DPPS-pretreated mice, messenger RNA levels of adhesion molecules and NADPH oxidase complex were significantly reduced, while the expression of SOD enzymes was enhanced. DPPS pretreatment decreased protein level of inflammatory cytokines and increased percentage of T regulatory cells in the livers of ConA mice. DPPS showed hepatoprotective effects in ConA-induced hepatitis, characterized by attenuation of inflammation and affection of Th17/Treg balance in favor of T regulatory cells and implicating potential therapeutic usage of DPPS mixture in inflammatory liver diseases.

Gelatin Methacryloyl-Riboflavin (GelMA-RF) Hydrogels for Bone Regeneration

Ryoma Goto, Eisaku Nishida, Shuichiro Kobayashi, Makoto Aino, Tasuku Ohno, Yuki Iwamura, Takeshi Kikuchi, Jun-Ichiro Hayashi, Genta Yamamoto, Masaki Asakura, Akio Mitani
PMID: 33561941   DOI: 10.3390/ijms22041635

Abstract

Gelatin methacryloyl (GelMA) is a versatile biomaterial that has been used in various biomedical fields. UV light is commonly used to photocrosslink such materials; however, its use has raised several biosafety concerns. We investigated the mechanical and biological properties of a visible-wavelength (VW)-light-crosslinked gelatin-based hydrogel to evaluate its viability as a scaffold for bone regeneration in bone-destructive disease treatment. Irgacure2959 or riboflavin was added as a photoinitiator to create GelMA solutions. GelMA solutions were poured into a mold and exposed to either UV or VW light. KUSA-A1 cell-laden GelMA hydrogels were crosslinked and then cultured. Mechanical characterization revealed that the stiffness range of GelMA-RF hydrogel was suitable for osteoblast differentiation. KUSA-A1 cells encapsulated in GelMA hydrogels photopolymerized with VW light displayed significantly higher cell viability than cells encapsulated in hydrogels photopolymerized with UV light. We also show that the expression of osteogenesis-related genes at a late stage of osteoblast differentiation in osteoblasts encapsulated in GelMA-RF hydrogel was markedly increased under osteoblast differentiation-inducing conditions. The GelMA-RF hydrogel served as an excellent scaffold for the encapsulation of osteoblasts. GelMA-RF hydrogel-encapsulated osteoblasts have the potential not only to help regenerate bone mass but also to treat complex bone defects associated with bone-destructive diseases such as periodontitis.

Probiotic and Functional Properties of

Patricia Diez-Echave, Izaskun Martín-Cabrejas, José Garrido-Mesa, Susana Langa, Teresa Vezza, José M Landete, Laura Hidalgo-García, Francesca Algieri, Melinda J Mayer, Arjan Narbad, Ana García-Lafuente, Margarita Medina, Alba Rodríguez-Nogales, María Elena Rodríguez-Cabezas, Julio Gálvez, Juan L Arqués
PMID: 34072532   DOI: 10.3390/nu13061860

Abstract

INIA P572 is a strain able to produce the antimicrobial compound reuterin in dairy products, exhibiting a protective effect against some food-borne pathogens. In this study, we investigated some probiotic properties of this strain such as resistance to gastrointestinal passage or to colonic conditions, reuterin production in a colonic environment, and immunomodulatory activity, using different in vitro and in vivo models. The results showed a high resistance of this strain to gastrointestinal conditions, as well as capacity to grow and produce reuterin in a human colonic model. Although the in vitro assays using the RAW 264.7 macrophage cell line did not demonstrate direct immunomodulatory properties, the in vivo assays using a Dextran Sulphate Sodium (DSS)-induced colitic mice model showed clear immunomodulatory and protective effects of this strain.